N-[3-(benzylamino)propyl]pyridine-2-carboxamide

• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-[3-(benzylamino)propyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H19N3O/c20-16(15-9-4-5-11-18-15)19-12-6-10-17-13-14-7-2-1-3-8-14/h1-5,7-9,11,17H,6,10,12-13H2,(H,19,20)
• InChI Key: GGUVPGZAANNKDU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNCCCNC(=O)C2=CC=CC=N2

Description

N-[3-(benzylamino)propyl]pyridine-2-carboxamide, also known as BPC-157, is a synthetic peptide that has gained significant attention in the scientific community for its potential therapeutic applications. BPC-157 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases and injuries.

Scientific Research Applications

Chemical Synthesis and Reactions

• Functionalization Reactions : The compound has been used in experimental studies involving functionalization reactions. For example, the synthesis of 1H-pyrazole-3-carboxamide derivatives involved reactions with related compounds, demonstrating the versatility of such chemicals in organic synthesis (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).

• Cyclization Reactions : In studies involving lithiated pyridine and quinoline carboxamides, researchers found that these compounds can undergo intramolecular attack, leading to the formation of various polycyclic heterocycles, including spirocyclic beta-lactams (J. Clayden, S. D. Hamilton, & R. Mohammed, 2005).

Pharmaceutical Research

• Antimycobacterial and Antibacterial Properties : Some derivatives of N-benzylpyrazine-2-carboxamide have shown promise in antimycobacterial and antibacterial applications. For instance, specific compounds demonstrated effectiveness against Mycobacterium tuberculosis and other bacteria (Lucia Semelková et al., 2017).

• Cholinesterase Inhibitory Activity : Benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives, related to N-[3-(benzylamino)propyl]pyridine-2-carboxamide, have been synthesized and shown to be potent butyrylcholinesterase inhibitors. This suggests potential applications in treating diseases like Alzheimer's (Fahimeh Abedinifar et al., 2018).

Material Science

• Crystal Engineering : The compound and its derivatives are also of interest in material science, especially in crystal engineering. Research has shown the potential of such compounds in forming specific crystal structures, which can have various applications in material synthesis and design (L. Reddy, N. Babu, & A. Nangia, 2006).